Cas no 787536-37-2 (2H-1,2-Oxazine, 3,6-dihydro-6-(4-methoxyphenyl)-3,5-dimethyl)

• Product Name: 2H-1,2-Oxazine, 3,6-dihydro-6-(4-methoxyphenyl)-3,5-dimethyl
• CAS No: 787536-37-2
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD30471418
• CID: 2949754
• PubChem ID: 18401526
• Update Time: 2025-11-03

2H-1,2-Oxazine, 3,6-dihydro-6-(4-methoxyphenyl)-3,5-dimethyl Chemical and Physical Properties

Names and Identifiers

• 2H-?1,?2-?Oxazine,3,?6-?dihydro-?6-?(4-?methoxyphenyl)?-?3,?5-?dimethyl
• 2H-1,2-Oxazine, 3,6-dihydro-6-(4-methoxyphenyl)-3,5-dimethyl
• 2H-​1,​2-​Oxazine,3,​6-​dihydro-​6-​(4-​methoxyphenyl)​-​3,​5-​dimethyl
• 6-(4-Methoxyphenyl)-3,5-dimethyl-3,6-dihydro-2H-1,2-oxazine

• MDL： MFCD30471418
• Inchi： 1S/C13H17NO2/c1-9-8-10(2)14-16-13(9)11-4-6-12(15-3)7-5-11/h4-8,10,13-14H,1-3H3
• InChI Key： NDOWTCJTXMFCSO-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC)C=C2)C(C)=CC(C)N1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

2H-1,2-Oxazine, 3,6-dihydro-6-(4-methoxyphenyl)-3,5-dimethyl Security Information

• Storage Condition：(BD634954)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2H-1,2-Oxazine, 3,6-dihydro-6-(4-methoxyphenyl)-3,5-dimethyl

Compound CAS No 787536-37-2: 2H-1,2-Oxazine, 3,6-Dihydro-6-(4-Methoxyphenyl)-3,5-Dimethyl

The compound CAS No 787536-37-2, also known as 2H-1,2-Oxazine, 3,6-Dihydro-6-(4-Methoxyphenyl)-3,5-Dimethyl, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of heterocyclic compounds, specifically oxazines, which are six-membered rings containing one oxygen atom and one nitrogen atom. The presence of the 4-methoxyphenyl group and the dimethyl substituents at positions 3 and 5 of the ring further enhances its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals and materials science. The oxazine core of the molecule is known for its ability to form stable complexes with metal ions, making it a promising candidate for coordination chemistry applications. Additionally, the 4-methoxyphenyl group introduces electronic versatility to the molecule, enabling it to participate in a wide range of chemical reactions.

One of the most significant advancements in understanding this compound involves its role in drug delivery systems. Researchers have explored the use of CAS No 787536-37-2 as a carrier for bioactive molecules due to its ability to encapsulate and release drugs in a controlled manner. This property is attributed to the dynamic equilibrium between the hydrophilic and hydrophobic regions of the molecule created by the oxazine ring and the methoxyphenyl substituent.

Furthermore, the dimethyl groups at positions 3 and 5 contribute to the molecule's stability under various conditions. This stability makes it suitable for applications in high-temperature environments or in reactions requiring robust intermediates. Recent experiments have demonstrated that this compound can act as an efficient catalyst in certain organic transformations, particularly those involving nucleophilic substitutions.

In terms of synthesis, the preparation of CAS No 787536-37-2 involves a multi-step process that typically begins with the formation of an intermediate oxazine derivative. The introduction of the 4-methoxyphenyl group and subsequent methylation steps are carried out under carefully controlled conditions to ensure high yields and purity. Advanced spectroscopic techniques such as NMR and IR have been employed to confirm the structure and purity of the final product.

The application of this compound extends beyond traditional chemical synthesis into areas such as polymer science and nanotechnology. Its ability to form self-assembled monolayers has been explored for use in creating advanced materials with tailored properties. For instance, films made from this compound exhibit excellent mechanical strength and thermal stability, making them ideal for use in high-performance electronics.

Recent breakthroughs in computational chemistry have also provided deeper insights into the electronic structure of CAS No 787536-37-2. Quantum mechanical calculations have revealed that the molecule's π-system is highly conjugated due to resonance effects within the oxazine ring. This conjugation not only enhances its electronic properties but also contributes to its photoluminescent behavior under UV light.

In conclusion, CAS No 787536-37-2, or 2H-1,2-Oxazine, 3,6-Dihydro-6-(4-Methoxyphenyl)-3,5-Dimethyl, stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure combines stability with reactivity, enabling it to serve as both a functional material and a valuable intermediate in chemical synthesis. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern science and technology.